2-amino-4-(4-ethoxyphenyl)-3-nitro-4,6,7,8-tetrahydro-5H-chromen-5-one

• IUPAC Name: 2-amino-4-(4-ethoxyphenyl)-3-nitro-4,6,7,8-tetrahydrochromen-5-one
• InChI: InChI=1S/C17H18N2O5/c1-2-23-11-8-6-10(7-9-11)14-15-12(20)4-3-5-13(15)24-17(18)16(14)19(21)22/h6-9,14H,2-5,18H2,1H3
• InChI Key: QGRYBVIOYUBOIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C3=C(CCCC3=O)OC(=C2[N+](=O)[O-])N
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol
• Solubility: >49.6 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “2-amino-4-(4-ethoxyphenyl)-3-nitro-4,6,7,8-tetrahydro-5H-chromen-5-one” is a complex organic molecule. It contains an amino group (NH2), an ethoxyphenyl group (C8H9O), a nitro group (NO2), and a chromenone group (C9H6O2). Chromenones are a type of organic compound characterized by a fused ring structure containing a benzene ring and a pyran ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by its chromenone core, with the various functional groups attached at the 2, 4, and 3 positions of the chromenone ring. The exact spatial arrangement of these groups would depend on the specific stereochemistry of the compound.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The amino and nitro groups are both capable of participating in a variety of chemical reactions. The chromenone core could also potentially undergo reactions at the carbonyl group or the aromatic ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar functional groups like the nitro and amino groups could enhance the compound’s solubility in polar solvents.

Scientific Research Applications

Anticancer Properties

• Cytotoxicity : APN derivatives have been investigated for their cytotoxic effects against breast cancer cell lines. .

Fluorescent Sensors

• APNs serve as fluorescent sensors. They exhibit higher sensitivity compared to commercially available probes. .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of chromenone derivatives and related compounds is a vibrant area of research, with potential applications in medicinal chemistry and drug discovery. Future research could explore the synthesis, characterization, and biological activity of this compound and similar derivatives.